N-(tert-butyl)-5-chloro-6-((tetrahydrofuran-3-yl)oxy)nicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(tert-butyl)-5-chloro-6-((tetrahydrofuran-3-yl)oxy)nicotinamide, commonly known as TBN-THF-Na, is a chemical compound used in scientific research. It is a nicotinamide derivative and has been studied for its potential therapeutic applications.
Mechanism of Action
The mechanism of action of TBN-THF-Na is not fully understood. However, it has been suggested that it may act by inhibiting certain enzymes involved in inflammation and tumor growth.
Biochemical and Physiological Effects:
TBN-THF-Na has been shown to inhibit the production of pro-inflammatory cytokines and chemokines. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, it has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using TBN-THF-Na in lab experiments is its potential therapeutic applications in various fields. However, one limitation is that its mechanism of action is not fully understood.
Future Directions
There are several future directions for research on TBN-THF-Na. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to study its potential therapeutic applications in other fields such as cardiovascular diseases and diabetes. Additionally, more studies are needed to determine its safety and toxicity in humans.
Synthesis Methods
TBN-THF-Na can be synthesized by reacting 5-chloronicotinoyl chloride with tert-butylamine and tetrahydrofuran-3-ol in the presence of a base such as sodium hydride. The resulting product is then purified by column chromatography.
Scientific Research Applications
TBN-THF-Na has been studied for its potential therapeutic applications in various fields such as cancer research, inflammation, and neurodegenerative diseases. It has been shown to exhibit anti-inflammatory and anti-tumor properties.
properties
IUPAC Name |
N-tert-butyl-5-chloro-6-(oxolan-3-yloxy)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19ClN2O3/c1-14(2,3)17-12(18)9-6-11(15)13(16-7-9)20-10-4-5-19-8-10/h6-7,10H,4-5,8H2,1-3H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RETWCPSQJBRFDF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)C1=CC(=C(N=C1)OC2CCOC2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.